CY5.5-COOH chloride

• Molecular Formula: C40H42N2O2
• Molecular Weight: 582.8 g/mol
• InChI: InChI=1S/C40H42N2O2/c1-39(2)34(41(5)32-25-23-28-16-11-13-18-30(28)37(32)39)20-8-6-9-21-35-40(3,4)38-31-19-14-12-17-29(31)24-26-33(38)42(35)27-15-7-10-22-36(43)44/h6,8-9,11-14,16-21,23-26H,7,10,15,22,27H2,1-5H3
• InChIKey: MQFHWNVLHOOSOL-UHFFFAOYSA-N

CY5.5-COOH Chloride Overview

CY5.5-COOH chloride (Cyanine 5.5 carboxylic acid chloride; CAS 2410537-32-3, synonym CAS 1144107-80-1) is a non-sulfonated near-infrared (NIR) cyanine fluorescent dye with a reactive terminal carboxyl group. Its molecular formula is C40H43ClN2O2 and molecular weight is 619.23 g/mol . The fluorophore core exhibits excitation and emission maxima at approximately 675–684 nm and 694–710 nm respectively, with an extinction coefficient (ε) of ~209,000 L·mol⁻¹·cm⁻¹ and a fluorescence quantum yield (Φ) of ~0.2 in PBS buffer . The carboxyl moiety enables covalent conjugation to amine-containing biomolecules via EDC/NHS activation chemistry, while the chloride counterion defines the salt form typically supplied as a dark blue lyophilized powder with ≥95% purity (HPLC) .

Imaging Window NIR-I emission for deep-tissue in vivo fluorescence imaging

Reactive Handle Non-sulfonated carboxyl for organic-phase conjugation to hydrophobic targets

Activation Stable COOH enables on-demand EDC/NHS activation for amine bioconjugation

Why CY5.5-COOH Chloride Is Not Interchangeable

Near-infrared cyanine dyes sharing the Cyanine5.5 fluorophore core are not functionally interchangeable, because their specific counterion, solubility profile, and reactive handle collectively determine labeling efficiency, conjugate brightness, and compatibility with target biomolecules or solvents. The chloride salt form of CY5.5-COOH (CAS 2410537-32-3) is chemically distinct from the free acid or inner-salt forms produced under CAS 1144107-80-1; procurement of the incorrect salt can alter solubility in organic reaction media and shift the carboxyl pKa (~4.5), affecting EDC/NHS activation kinetics [1]. Furthermore, substituting a non-sulfonated CY5.5-COOH with its sulfo-Cyanine5.5 analog introduces four sulfonate groups that fundamentally alter the dye's hydrophilicity and eliminate its utility for hydrophobic-environment labeling, while substituting with a pre-activated NHS ester removes the flexibility of on-demand activation for non-amine targets . Quantitative evidence for these non-interchangeable properties is provided below.

Target Form

Chloride salt, non-sulfonated CY5.5-COOH

Risk If Substituted

Free acid or inner-salt forms may shift solubility and EDC/NHS activation kinetics

Target Form

Non-sulfonated, organic-soluble dye

Risk If Substituted

Sulfo-Cy5.5 (water-soluble) cannot label hydrophobic materials or organic-phase reactions

Target Form

Stable carboxylic acid for on-demand activation

Risk If Substituted

NHS ester pre-activated form limits to amine-only conjugation and requires cold storage

• [1] Stargraydye. CY5.5-COOH: Near-Infrared Fluorescent Dye Carboxylic Acid Derivative for Precision Labeling and Bioconjugation. Carboxyl pKa ~4.5; EDC/NHS activation. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source

CY5.5-COOH Chloride Comparative Performance

NIR-I Spectral Position and Tissue Penetration

CY5.5-COOH chloride emits at 694–710 nm, squarely within the NIR-I biological transparency window (700–900 nm) where water and hemoglobin absorption are minimal, enabling tissue penetration depths up to 15 cm [1]. In direct spectral comparison, Cy5-COOH (Cyanine5 carboxylic acid, CAS 1032678-07-1) emits at 662 nm, which lies outside this window and results in significantly higher tissue scattering and autofluorescence background . The 48–48 nm bathochromic shift of CY5.5-COOH relative to Cy5-COOH translates into an estimated >30% improvement in tissue penetration depth in murine models, with reported imaging depths of 1.5–2.5 cm for CY5.5 conjugates versus sub-centimeter depths typical for Cy5 [2]. This spectral separation also enables low-crosstalk (<3%) multiplexing with Cy3, FITC, and Cy7 channels [2].

NIR-I Window Fit

Head-to-head

CY5.5-COOH: Ex/Em 680–684 / 694–710 nm; depth 1.5–2.5 cm

vs

Cy5-COOH: Ex/Em 646 / 662 nm; depth

Reported bathochromic shift enables deep-tissue imaging context

Murine model; PBS buffer pH 7.4

Solubility Profile

Head-to-head

CY5.5-COOH: aq. 0.25 mM; organic soluble; LogP ~4.0

vs

Sulfo-Cy5.5: aq. ~0.39 M; hydrophilic; unsuitable for organic phase

>3,000-fold solubility contrast; supports hydrophobic labeling context

Measured at 25°C in water/organic solvents

Conjugation Efficiency

Cross-study

CY5.5-COOH + EDC/NHS: >95% efficiency; multi-chemistry

vs

NHS ester: amine-only; hydrolytic half-life ~30–60 min

Reported >95% labeling efficiency; supports multi-chemistry workflows

10:1 dye:protein, pH 7.5 MES, 25°C

Extinction Coefficient

Cross-study

CY5.5-COOH: ε = 209,000 M⁻¹cm⁻¹; QY 0.20–0.22

vs

Alexa Fluor 680: ε = 183,000 M⁻¹cm⁻¹; QY ~0.35

Higher ε reported; supports photon-collection-sensitive detection

Measured at 684 nm; PBS and DMF

Aggregation Quenching

Class-level

CY5.5 conjugates: reduced blue-shifted shoulder; >90% fluorescence at DOL 2–4

vs

Cy5 conjugates: prominent aggregation; 50–70% fluorescence at equivalent DOL

Reported lower aggregation quenching supports high-DOL conjugate brightness

Berlier et al. 2003; IgG labeling

Evidence Dimension	Excitation/Emission maxima and corresponding tissue penetration capability
Target Compound Data	CY5.5-COOH chloride: Ex/Em = 680–684 / 694–710 nm; penetration depth 1.5–2.5 cm (in vivo murine) up to 15 cm (theoretical NIR window limit) [1][2]
Comparator Or Baseline	Cy5-COOH (Cyanine5 carboxylic acid): Ex/Em = 646 / 662 nm; penetration depth typically <1 cm; high tissue autofluorescence interference in the visible/far-red range
Quantified Difference	Bathochromic shift: Δλ_em ≈ +48 nm; tissue penetration gain: >30% improvement reported for CY5.5 over traditional NIR-I dyes; crosstalk with co-labeled fluorophores <3% [2]
Conditions	Spectral measurements in PBS buffer (pH 7.4); in vivo imaging in subcutaneous murine tumor models; multiplexing assessed with FITC (FL1), PE (FL2), and Cy7 (FL4) channels [1][2]

Why This Matters

For in vivo fluorescence imaging applications, the longer emission wavelength of CY5.5-COOH directly determines whether deep-tissue targets (e.g., orthotopic tumors, internal organs) can be visualized with adequate signal-to-background ratio; Cy5-COOH cannot achieve comparable depth, making CY5.5-COOH the minimum wavelength appropriate for small-animal whole-body NIR imaging.

• [1] gdbri.cn (Guangdong Bio-Research Institute). Technical Guide: Selection of Fluorescent Dyes for In Vivo Imaging. NIR window 700–900 nm; tissue penetration up to 15 cm. Published 2021-01-07. Available at: https://gdbri.cn/portal/article/index/id/1306.html View Source
• [2] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. Tissue penetration depth 1.5–2.5 cm; multicolor crosstalk <3%. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source

Organic-Phase Solubility vs. Sulfo-Cy5.5

CY5.5-COOH chloride is a non-sulfonated cyanine dye with limited aqueous solubility quantified at 0.25 mM (approximately 130 mg/L, equivalent to ~0.13 mg/mL) . In contrast, its sulfo-Cyanine5.5 carboxylic acid counterpart (CAS 2183440-68-6), bearing four sulfonate groups, exhibits aqueous solubility of ~0.39 M (400 g/L) in water—a difference exceeding three orders of magnitude (approximately 3,000-fold) . However, the non-sulfonated CY5.5-COOH chloride dissolves readily in organic solvents including DMSO, DMF, and dichloromethane, with a measured LogP of ~4.0 indicating moderate lipophilicity [1]. This differential solubility is not a performance deficit but a deliberate physicochemical feature: the organic solubility of CY5.5-COOH chloride enables direct labeling of hydrophobic substrates—including polypropylene microplastics, liposomal membranes, lipid nanoparticles, and hydrophobic polymer surfaces—where sulfo-Cy5.5 dyes would partition poorly or precipitate [1].

Solubility Profile

Head-to-head

CY5.5-COOH: aq. 0.25 mM; organic soluble; LogP ~4.0

vs

Sulfo-Cy5.5: aq. ~0.39 M; hydrophilic; unsuitable for organic phase

>3,000-fold solubility contrast; supports hydrophobic labeling context

Measured at 25°C in water/organic solvents

Evidence Dimension	Aqueous solubility and organic solvent compatibility, LogP
Target Compound Data	CY5.5-COOH chloride: aqueous solubility 0.25 mM (130 mg/L); freely soluble in DMSO, DMF, dichloromethane; LogP ≈ 4.0; suitable for hydrophobic substrate labeling [1]
Comparator Or Baseline	Sulfo-Cyanine5.5 carboxylic acid: aqueous solubility ~0.39 M (400 g/L); four sulfonate groups; highly hydrophilic; unsuitable for hydrophobic environments
Quantified Difference	Aqueous solubility ratio: sulfo-Cy5.5 / non-sulfonated Cy5.5 ≈ 3,077:1 by mass concentration (400 g/L vs. 0.13 g/L); LogP differential: non-sulfonated LogP ≈ 4.0 vs. sulfo-Cy5.5 LogP estimated <0 (highly hydrophilic) [1]
Conditions	Solubility measured at 25°C in pure water and organic solvents; LogP calculated by shake-flask or computational method; labeling of polypropylene microplastics demonstrated with Cy5.5-COOH in DMSO/THF/water mixture [1]

Why This Matters

Procurement of the wrong Cyanine5.5 variant (sulfonated vs. non-sulfonated) for a given application will lead to either failed labeling (if hydrophobic target is paired with sulfo-Cy5.5) or aggregation/precipitation in purely aqueous reactions (if CY5.5-COOH is used without organic co-solvent); the >3,000-fold solubility gap means these variants are functionally orthogonal despite sharing the same fluorophore core.

• [1] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. LogP = 4.0; quantum yield 0.22 (DMF); hydrophobic micro-environment labeling. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source

EDC/NHS Conjugation Efficiency vs. NHS Ester

CY5.5-COOH chloride achieves >95% labeling efficiency when activated via EDC/NHS chemistry and reacted with primary amines on proteins under optimized conditions: 10:1 dye-to-protein molar ratio in pH 7.5 MES buffer at 25°C for 1 hour, with a measured reaction rate constant k = 1.5 × 10⁴ M⁻¹s⁻¹—approximately 10% faster than typical non-optimized carboxylic acid dyes [1]. Post-labeling, the conjugate retains >95% of the parent fluorophore quantum yield, and antibody binding affinity (Kd) shifts by <10% [1]. This contrasts with pre-activated Cyanine5.5 NHS ester (CAS 1469277-96-0), which is limited to single-chemistry amine labeling and is hydrolytically labile in aqueous buffer (half-life typically 30–60 min at pH 8.0), necessitating immediate use upon reconstitution . CY5.5-COOH chloride, as a stable carboxylic acid, can be stored long-term at -20°C and activated on demand, enabling the same procurement lot to serve amine labeling (via EDC/NHS), hydroxyl esterification, or hydrazide coupling—reaction pathways inaccessible to the NHS ester [2].

Conjugation Efficiency

Cross-study

CY5.5-COOH + EDC/NHS: >95% efficiency; multi-chemistry

vs

NHS ester: amine-only; hydrolytic half-life ~30–60 min

Reported >95% labeling efficiency; supports multi-chemistry workflows

10:1 dye:protein, pH 7.5 MES, 25°C

Evidence Dimension	Protein labeling efficiency and reaction versatility
Target Compound Data	CY5.5-COOH chloride + EDC/NHS: labeling efficiency >95% (SDS-PAGE verified); k = 1.5×10⁴ M⁻¹s⁻¹ (25°C); dye/protein = 10:1; post-labeling QY retention >95%; Kd shift <10%; stable storage at -20°C for ≥24 months [1][2]
Comparator Or Baseline	Cyanine5.5 NHS ester: single-chemistry amine-reactive only; hydrolytic half-life ~30–60 min in pH 8 buffer; requires immediate use; pre-activated form cannot be used for esterification or non-amine coupling
Quantified Difference	Labeling efficiency comparable (>95% for both); CY5.5-COOH reaction rate 10% faster than traditional COOH dyes; shelf-life advantage: COOH stable ≥24 months at -20°C vs. NHS ester requiring desiccated -20°C storage with limited open-vial stability; conjugation versatility: ≥3 distinct coupling chemistries for COOH vs. 1 for NHS ester [1][2]
Conditions	EDC/NHS activation: 30 min pre-activation; labeling: pH 7.5 MES buffer, 25°C, 1 h; 100 μg anti-PD-L1 antibody + 20 μM CY5.5-COOH; purification: PD-10 desalting column; verification: SDS-PAGE and flow cytometry [1]

Why This Matters

Procurement of the carboxylic acid form rather than the NHS ester provides multi-chemistry flexibility from a single inventory item and eliminates the risk of batch failure from NHS ester hydrolysis during shipping, storage, or repeated vial openings—critical for laboratories running diverse conjugation workflows.

• [1] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. Labeling efficiency >95%; k = 1.5×10⁴ M⁻¹s⁻¹; dye/protein 10:1; QY retention >95%; Kd shift <10%. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source
• [2] Xarxbio. CY5.5-COOH Product Page. EDC/NHS activation; stability: -20°C dark storage; multiple coupling modes. Available at: http://www.xarxbio.com/news/news-144213.html View Source

Extinction Coefficient vs. Alexa Fluor 680

The molar extinction coefficient of CY5.5-COOH chloride at its absorption maximum (684 nm) is 209,000 L·mol⁻¹·cm⁻¹ . The spectrally analogous Alexa Fluor 680 NHS ester (Thermo Fisher Scientific) has a reported extinction coefficient of 183,000 cm⁻¹M⁻¹ at 684 nm , representing a 14% lower photon absorption efficiency per mole of dye. When combined with its quantum yield (Φ_Cy5.5 = 0.20–0.22 in organic solvents vs. Φ_AF680 ≈ 0.35 in aqueous buffers), the brightness product (ε × Φ) is approximately 41,800–46,000 M⁻¹cm⁻¹ for CY5.5-COOH versus ~64,050 M⁻¹cm⁻¹ for Alexa Fluor 680, indicating that while AF680 conjugates are brighter in aqueous solutions, CY5.5-COOH's higher extinction coefficient is advantageous in organic-phase or mixed-solvent systems where its quantum yield improves (Φ = 0.22 in DMF) [1]. Additionally, CY5.5-COOH is documented to be a cost-effective alternative: procurement prices from multiple vendors are typically 30–50% lower per mg than Alexa Fluor 680 NHS ester, while maintaining comparable spectral windows for standard 680-nm channel instrumentation [2].

Extinction Coefficient

Cross-study

CY5.5-COOH: ε = 209,000 M⁻¹cm⁻¹; QY 0.20–0.22

vs

Alexa Fluor 680: ε = 183,000 M⁻¹cm⁻¹; QY ~0.35

Higher ε reported; supports photon-collection-sensitive detection

Measured at 684 nm; PBS and DMF

Evidence Dimension	Molar extinction coefficient at absorption maximum
Target Compound Data	CY5.5-COOH chloride: ε_max = 209,000 L·mol⁻¹·cm⁻¹ at 684 nm; Φ = 0.20 (PBS) / 0.22 (DMF); brightness product ε×Φ = 41,800–46,000 M⁻¹cm⁻¹ [1]
Comparator Or Baseline	Alexa Fluor 680 NHS ester: ε_max = 183,000 cm⁻¹M⁻¹ at 684 nm; Φ ≈ 0.35; brightness product ε×Φ ≈ 64,050 M⁻¹cm⁻¹
Quantified Difference	Δε = +26,000 M⁻¹cm⁻¹ (+14% for CY5.5-COOH); brightness product ratio (AF680/Cy5.5) ≈ 1.4–1.5× in aqueous buffer; cost differential: CY5.5-COOH typically 30–50% less expensive per mg [2]
Conditions	Absorbance measured in PBS (pH 7.4) and DMF; quantum yield measured by relative method using Alexa Fluor 680 as standard; cost comparison based on catalog pricing from major suppliers (TargetMol, MedChemExpress) [2]

Why This Matters

For applications where photon collection efficiency is paramount—such as single-molecule fluorescence, low-abundance antigen detection, or deep-tissue photon-starved regimes—the 14% higher extinction coefficient of CY5.5-COOH translates directly into 14% more photons absorbed per unit concentration, partially compensating for its lower quantum yield and offering a procurement cost advantage.

• [1] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. Φ = 0.22 (DMF); photostability 85% retention after 808 nm 1 h. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source
• [2] TargetMol. CY5.5-COOH chloride (T86123): 5 mg ¥3,250; MedChemExpress CY5.5-COOH chloride: 50 mg available. Comparative pricing with Alexa Fluor 680 NHS ester (Thermo Fisher, 5 mg). Available at: https://www.targetmol.cn/compound/cy5_5_cooh_chloride View Source

Aggregation and Self-Quenching vs. Cy5

A landmark comparative study by Berlier et al. (2003) demonstrated that protein conjugates of Cy5 and Cy5.5 dyes exhibit prominent blue-shifted absorption shoulder peaks attributable to dye-dye aggregation, a phenomenon that non-radiatively dissipates absorbed photon energy and diminishes conjugate fluorescence [1]. However, within the cyanine family, Cy5.5 conjugates showed comparatively less aggregation-induced fluorescence loss than Cy5 conjugates, as the extended polymethine bridge and benz[e]indolium terminal groups of Cy5.5 reduce ground-state dimer formation relative to the simpler indolium-based Cy5 structure [1][2]. Alexa Fluor 680 conjugates demonstrated the least aggregation among all tested dyes. For CY5.5-COOH specifically, the 6-carbon alkyl linker arm (approximately 1.2 nm) between the carboxyl group and the fluorophore core provides sufficient spatial separation to further reduce fluorophore-fluorophore interactions after conjugation, with post-labeling quantum yield retention exceeding 95% at moderate degrees of labeling [3]. In practice, CY5.5-COOH-labeled antibodies with DOL 2–4 retain >90% of free-dye fluorescence intensity, whereas similarly labeled Cy5-antibody conjugates can lose 30–50% of expected brightness at equivalent DOL due to aggregation quenching [1][3].

Aggregation Quenching

Class-level

CY5.5 conjugates: reduced blue-shifted shoulder; >90% fluorescence at DOL 2–4

vs

Cy5 conjugates: prominent aggregation; 50–70% fluorescence at equivalent DOL

Reported lower aggregation quenching supports high-DOL conjugate brightness

Berlier et al. 2003; IgG labeling

Evidence Dimension	Dye aggregation propensity and fluorescence self-quenching in protein conjugates
Target Compound Data	CY5.5-COOH conjugates: reduced blue-shifted shoulder peaks vs. Cy5; post-labeling QY retention >95% at moderate DOL (2–4); 1.2 nm linker arm reduces fluorophore crowding [1][3]
Comparator Or Baseline	Cy5 conjugates: prominent blue-shifted absorption shoulders; 30–50% fluorescence loss at equivalent DOL due to aggregation; no extended linker arm [1]
Quantified Difference	Fluorescence retention: CY5.5-COOH >90% at DOL 2–4 vs. Cy5 conjugates 50–70%; aggregation shoulder peak intensity qualitatively lower for Cy5.5 than Cy5 at matched DOL [1][3]
Conditions	IgG antibody conjugates; absorption spectroscopy (UV-Vis) to detect blue-shifted shoulders; fluorescence intensity normalized to absorbance at excitation wavelength; Berlier et al. 2003 J Histochem Cytochem 51:1699–1712 [1]

Why This Matters

When labeling antibodies or other proteins where high degrees of labeling are needed for signal amplification, CY5.5-COOH's reduced aggregation quenching relative to Cy5 means that each additional fluorophore contributes more proportionally to total fluorescence—making procurement of Cy5.5 over Cy5 advantageous for low-abundance target detection where maximum conjugate brightness is essential.

• [1] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. doi:10.1177/002215540305101214. PMID: 14623938. View Source
• [2] Gruber HJ, Hahn CD, Kada G, et al. Anomalous fluorescence enhancement of Cy3 and Cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG. Bioconjug Chem. 2000 Sep-Oct;11(5):696-704. doi:10.1021/bc000015m. PMID: 10995214. View Source
• [3] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. 1.2 nm linker arm; post-labeling QY retention >95%. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source

CY5.5-COOH Chloride Applications

Small Animal Whole-Body NIR Imaging

CY5.5-COOH chloride is the recommended non-activated NIR dye for covalent labeling of targeting ligands (antibodies, peptides, nanoparticles) destined for deep-tissue in vivo fluorescence imaging in murine models. Its emission at 694–710 nm within the NIR-I transparency window enables imaging depths of 1.5–2.5 cm with reduced autofluorescence background (<1/30 of visible-region dyes) . In comparative in vivo tumor imaging studies, Cy5.5-labeled formulations achieve target-to-background ratios of ~2.99 ± 0.22 in subcutaneous hepatocellular carcinoma xenografts and enable fluorescence molecular tomography at depths up to 20 cm . The non-sulfonated form's organic solubility facilitates labeling of hydrophobic nanocarriers (PLGA nanoparticles, liposomes, polymeric micelles) that would be inaccessible to sulfo-Cy5.5 .

Multi-Chemistry Bioconjugation with On-Demand Activation

For core facilities and research groups performing diverse bioconjugation chemistries, CY5.5-COOH chloride serves as a universal NIR labeling precursor. Its stable carboxylic acid form (≥24 months at -20°C) can be activated on demand via EDC/NHS for amine labeling (achieving >95% efficiency at 10:1 dye:protein molar ratio), converted to acyl chloride for hydroxyl esterification, or coupled to hydrazide-modified biomolecules . This eliminates the need to stock multiple pre-activated derivatives (NHS ester, maleimide, hydrazide) and avoids the hydrolytic instability associated with NHS esters (aqueous buffer half-life ~30–60 min at pH 8.0) . The 1.2 nm alkyl linker between the carboxyl group and fluorophore minimizes steric interference with biomolecular function, with antibody affinity Kd shifts of <10% post-labeling .

Hydrophobic Material and Microplastic Labeling

CY5.5-COOH chloride is uniquely suited for covalent fluorescent labeling of hydrophobic polymeric materials. A validated protocol demonstrates labeling of polypropylene (PP) microplastics by dissolving CY5.5-COOH chloride in DMSO and reacting in a tetrahydrofuran/water mixture with PP particles over 4 days, followed by verification via SEM, particle size analysis, and FT-IR . The non-sulfonated, lipophilic character (LogP ≈ 4.0) ensures efficient partitioning into the polymer matrix, whereas sulfo-Cy5.5 derivatives would remain exclusively in the aqueous phase and fail to label the hydrophobic substrate . This application is increasingly relevant for tracking microplastic transport and biological interactions in environmental and toxicological research.

Cost-Effective High-Throughput Screening in 680-nm Channel

For laboratories running high-throughput fluorescence polarization, FRET, or ELISA-based assays in the 680–700 nm channel, CY5.5-COOH chloride provides a procurement cost advantage of approximately 30–50% per mg relative to Alexa Fluor 680 NHS ester while delivering a 14% higher extinction coefficient (ε = 209,000 vs. 183,000 M⁻¹cm⁻¹) for superior photon absorption efficiency . Although Alexa Fluor 680 conjugates exhibit brighter aqueous fluorescence (higher quantum yield), in plate-reader assays where excitation intensity and detector gain can be adjusted, the higher ε of CY5.5-COOH ensures adequate sensitivity at lower dye quantities. The dye is compatible with standard APC-A channel flow cytometry, IVIS Spectrum 750 nm imaging, and confocal microscopy 633/660 nm laser lines .

Application

Selection Property

Validation Focus

Deep-tissue in vivo fluorescence imaging

NIR-I emission window

Penetration depth and target-to-background ratio

Multi-chemistry bioconjugation workflows

Stable COOH with on-demand activation

Conjugation efficiency and biomolecular function retention

Hydrophobic substrate and microplastic tracking

Non-sulfonated lipophilic character

Partitioning and labeling fidelity in organic media

High-throughput 680-nm channel screening

Extinction coefficient and procurement cost

Detection sensitivity and cost-per-assay

• [1] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. Tissue penetration 1.5–2.5 cm; labeling efficiency >95%; LogP 4.0. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source
• [2] In vivo fluorescence imaging of hepatocellular carcinoma xenograft using near-infrared labeled EGFR peptide. Biomed Opt Express. 2016 Aug 1. Target-to-background ratio 2.99 ± 0.22. Available at: https://opg.optica.org/boe/abstract.cfm?uri=boe-7-8-3177 View Source
• [3] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. EDC/NHS activation; ≥24 month stability at -20°C. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source
• [4] Stargraydye. CY5.5-COOH: Precision Labeling and Bioconjugation Tool. LogP = 4.0; hydrophobic micro-environment labeling. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source
• [5] Stargraydye. CY5.5-COOH: APC-A channel compatibility, IVIS Spectrum 750 nm channel. Published 2025-11-19. Available at: https://www.stargraydye.com/portal/news/info/id/3505.html View Source